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Compound of Interest

Compound Name: GK921

Cat. No.: B15615791 Get Quote

For laboratory professionals engaged in groundbreaking research, ensuring a safe handling

environment for novel chemical compounds is paramount. This document provides essential

safety and logistical information for the handling of GK921, a transglutaminase 2 (TG2)

inhibitor. Adherence to these guidelines is critical for minimizing risk and ensuring the integrity

of your research.

Immediate Safety and Handling Precautions
GK921 is a solid, typically a powder, and should be handled with care to avoid dust formation

and exposure.[1] It is classified as a combustible solid. The material should be considered

hazardous until comprehensive toxicological data is available. Direct contact with skin, eyes,

and respiratory tract must be avoided.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

GK921.
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PPE Category Specification Purpose

Hand Protection Nitrile or neoprene gloves Prevent skin contact.

Eye Protection
Chemical safety goggles or a

face shield

Protect eyes from dust

particles and splashes.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) or use in a fume

hood

Avoid inhalation of fine dust

particles.

Body Protection Laboratory coat
Protect skin and clothing from

contamination.

Storage and Stability
Proper storage is crucial for maintaining the integrity of GK921.

Parameter Specification Notes

Storage Temperature 2-8°C or -20°C
Refer to the supplier's

recommendation.[1]

Stability
Stable for at least two years at

-20°C

Avoid repeated freeze-thaw

cycles.

Storage Conditions
Keep container tightly closed

in a dry, well-ventilated place

Store away from incompatible

materials.

Procedural Guidance for Handling and Disposal
Follow these step-by-step procedures for the safe handling and disposal of GK921.

Experimental Workflow for Handling
This workflow outlines the critical steps from receiving the compound to its use in experiments.
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GK921 Handling Workflow
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Perform Experiment
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Doff PPE

Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of GK921.
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Step-by-Step Handling Protocol
Preparation: Before handling GK921, ensure you are wearing the appropriate PPE as

detailed in the table above. Prepare your designated work area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Weighing: Carefully weigh the desired amount of the powdered GK921. Use a microbalance

within the fume hood if possible to contain any airborne particles.

Solubilization: GK921 is soluble in organic solvents such as DMSO, ethanol, and

dimethylformamide. Prepare solutions in a well-ventilated area, avoiding the creation of

aerosols.

Post-Handling: After handling, thoroughly wash your hands and forearms.

Disposal Plan
All waste materials contaminated with GK921 must be disposed of as hazardous chemical

waste.

Solid Waste: Collect any unused GK921 powder and contaminated items (e.g., weigh boats,

pipette tips) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Solutions containing GK921 should be collected in a designated, sealed

hazardous waste container. Do not dispose of GK921 solutions down the drain.

Disposal Compliance: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Disclaimer: This information is intended as a guide and is based on available data. Always

consult the Safety Data Sheet (SDS) provided by the supplier for the most comprehensive and

up-to-date safety information before handling GK921.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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